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Abstract
This document provides detailed application notes and protocols for the preparation of a stock

solution of DWP-05195, a potent TRPV1 (Transient Receptor Potential Vanilloid 1) antagonist.

Accurate preparation of stock solutions is critical for ensuring reproducibility and reliability in

experimental studies. These guidelines cover the necessary materials, a step-by-step protocol

for solubilization, and recommendations for storage to maintain the integrity and activity of the

compound. Additionally, a summary of the key chemical properties of DWP-05195 is presented

in a tabular format, and a diagram of the canonical TRPV1 signaling pathway is included to

provide context for its mechanism of action.

Introduction
DWP-05195 is a small molecule antagonist of the TRPV1 receptor, a non-selective cation

channel primarily expressed in nociceptive sensory neurons.[1] The activation of TRPV1 by

various stimuli, including heat, protons, and capsaicin, leads to the sensation of pain. By

blocking this receptor, DWP-05195 has therapeutic potential in the management of pain.[1]

Furthermore, recent studies have indicated that DWP-05195 can induce ER stress-dependent

apoptosis in human ovarian cancer cells, suggesting a potential role in oncology research.[1]

To facilitate research in these areas, standardized protocols for the preparation of DWP-05195
solutions are essential.
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Physicochemical Data of DWP-05195
A summary of the key quantitative data for DWP-05195 is provided in the table below. This

information is crucial for accurate calculations and preparation of stock solutions.

Property Value Source

Molecular Weight 419.2 g/mol PubChem

Molecular Formula C₁₈H₁₀BrF₃N₄ PubChem

Canonical SMILES

C1=CC(=C(N=C1)C2=CN=C(

C=C2)C3=NC4=C(N3)C=C(C=

C4)Br)C(F)(F)F

PubChem

InChI Key
WGAVAOCYBMNWID-

UHFFFAOYSA-N
PubChem

CAS Number 904309-12-2 PubChem

Experimental Protocol: Preparation of DWP-05195
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of DWP-05195 in

Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for polar aprotic compounds and is

generally suitable for in vitro studies.

Materials:

DWP-05195 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Determine the required mass of DWP-05195:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 419.2 g/mol x 1000 mg/g = 4.192 mg

Weighing DWP-05195:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated amount of DWP-05195 powder into the tared tube.

Solubilization:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the DWP-05195 powder.

For the example above, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a water bath (37°C) may assist in solubilization if necessary.

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes. This will minimize freeze-thaw cycles

and protect the compound from light degradation.
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Store the aliquots at -20°C for short-term storage (up to 1-2 months) or at -80°C for long-

term storage (up to 6 months or longer).

Note: Before use, thaw the aliquot at room temperature and vortex briefly.

Safety Precautions:

DWP-05195 is a bioactive compound. Handle with care and use appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for DWP-05195 for complete safety and handling

information.

Visualization of the TRPV1 Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated by stimuli leading to

the opening of the TRPV1 channel, the target of DWP-05195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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